4-(cyclopentylamino)-2-methylbutan-2-ol
Overview
Description
4-(Cyclopentylamino)-2-methylbutan-2-ol (CMAB) is a cyclic amine with a tertiary amine group, which is an important intermediate in organic synthesis. CMAB is a versatile synthetic intermediate that can be used to synthesize a variety of compounds, such as amines, alcohols, and carboxylic acids. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. CMAB is an important reagent in organic synthesis due to its high reactivity and its ability to form stable adducts.
Mechanism of Action
4-(cyclopentylamino)-2-methylbutan-2-ol is an important intermediate in organic synthesis due to its high reactivity and its ability to form stable adducts. 4-(cyclopentylamino)-2-methylbutan-2-ol is a versatile synthetic intermediate that can be used to synthesize a variety of compounds, such as amines, alcohols, and carboxylic acids. 4-(cyclopentylamino)-2-methylbutan-2-ol can also act as a catalyst in organic reactions, and it can be used to facilitate the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
4-(cyclopentylamino)-2-methylbutan-2-ol is used in a variety of scientific research applications, such as drug synthesis, organic synthesis, and biochemistry. 4-(cyclopentylamino)-2-methylbutan-2-ol is known to have a variety of biochemical and physiological effects, such as the inhibition of enzymes, the modulation of cell signaling, and the regulation of gene expression. 4-(cyclopentylamino)-2-methylbutan-2-ol has also been shown to have anti-inflammatory, anti-angiogenic, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
4-(cyclopentylamino)-2-methylbutan-2-ol is a versatile synthetic intermediate that can be used to synthesize a variety of compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. 4-(cyclopentylamino)-2-methylbutan-2-ol is an important reagent in organic synthesis due to its high reactivity and its ability to form stable adducts. The advantages of using 4-(cyclopentylamino)-2-methylbutan-2-ol in laboratory experiments include its low cost and its high reactivity. However, the use of 4-(cyclopentylamino)-2-methylbutan-2-ol in laboratory experiments can be limited by its tendency to form adducts with other compounds and its potential toxicity.
Future Directions
There are several potential future directions for the use of 4-(cyclopentylamino)-2-methylbutan-2-ol in scientific research. 4-(cyclopentylamino)-2-methylbutan-2-ol could be used to synthesize novel compounds and to develop new drug delivery systems. 4-(cyclopentylamino)-2-methylbutan-2-ol could also be used to study the biochemical and physiological effects of compounds and to develop new methods for drug synthesis. Additionally, 4-(cyclopentylamino)-2-methylbutan-2-ol could be used to study the mechanisms of action of drugs and to develop new methods for drug delivery. Finally, 4-(cyclopentylamino)-2-methylbutan-2-ol could be used to develop new methods for the synthesis of peptides and proteins.
Synthesis Methods
4-(cyclopentylamino)-2-methylbutan-2-ol can be synthesized by various methods, such as the reaction of cyclopentylamine with 2-methylbutan-2-ol or the reaction of cyclopentylamine with 2-methylbutanoic acid. The most common method for the synthesis of 4-(cyclopentylamino)-2-methylbutan-2-ol involves the reaction of cyclopentylamine with 2-methylbutanoic acid in the presence of a base, such as potassium hydroxide or sodium hydroxide. This reaction results in the formation of 4-(cyclopentylamino)-2-methylbutan-2-ol and 2-methylbutanoic acid.
Scientific Research Applications
4-(cyclopentylamino)-2-methylbutan-2-ol is used in a variety of scientific research applications, such as drug synthesis, organic synthesis, and biochemistry. 4-(cyclopentylamino)-2-methylbutan-2-ol is used in the synthesis of pharmaceuticals and agrochemicals, and it is also used in the synthesis of peptides and proteins. It is also used in the synthesis of amino acids, fatty acids, and other organic compounds. In addition, 4-(cyclopentylamino)-2-methylbutan-2-ol is used in the synthesis of fluorescent probes and other fluorescent compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(cyclopentylamino)-2-methylbutan-2-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Cyclopentylamine", "2-Methyl-2-butene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentylamine is reacted with 2-methyl-2-butene in the presence of hydrochloric acid to form 4-(cyclopentylamino)-2-methylbutene.", "Step 2: The intermediate compound is reduced using sodium borohydride in methanol to yield 4-(cyclopentylamino)-2-methylbutan-2-ol.", "Step 3: The product is purified by extraction with diethyl ether and washing with water, followed by drying over anhydrous sodium sulfate.", "Step 4: The final compound is obtained by recrystallization from ethanol." ] } | |
CAS RN |
1540819-93-9 |
Product Name |
4-(cyclopentylamino)-2-methylbutan-2-ol |
Molecular Formula |
C10H21NO |
Molecular Weight |
171.3 |
Purity |
95 |
Origin of Product |
United States |
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